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Compound of Interest

Compound Name: 3-(Methylsulfonyl)benzyl alcohol

Cat. No.: B1593178 Get Quote

Introduction: The Strategic Importance of the
Methylsulfonyl Moiety
In the landscape of contemporary organic synthesis, particularly within the realm of medicinal

chemistry and drug development, the strategic incorporation of specific functional groups can

profoundly influence the pharmacokinetic and pharmacodynamic properties of a molecule. The

methylsulfonyl group (-SO₂CH₃) is a prime example of such a functionality. Its strong electron-

withdrawing nature, coupled with its capacity to act as a hydrogen bond acceptor, makes it a

valuable component in the design of biologically active compounds. 3-(Methylsulfonyl)benzyl
alcohol, a readily available building block, presents itself as a key starting material for the

introduction of this important pharmacophore.

This technical guide provides an in-depth exploration of 3-(Methylsulfonyl)benzyl alcohol as

a versatile synthon. We will delve into its fundamental reactivity, providing detailed, field-proven

protocols for its key transformations, and showcase its application in the synthesis of complex

molecular architectures relevant to the pharmaceutical industry. The causality behind

experimental choices and the inherent self-validating nature of the described protocols are

emphasized to ensure scientific integrity and practical utility for researchers, scientists, and

drug development professionals.
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The chemical behavior of 3-(Methylsulfonyl)benzyl alcohol is dictated by the interplay of its

two primary functional groups: the primary benzylic alcohol and the meta-disposed

methylsulfonyl group. The alcohol functionality serves as a handle for a variety of classical

transformations, while the electron-withdrawing sulfonyl group modulates the reactivity of the

aromatic ring and the benzylic position.

The primary applications of this building block revolve around three key transformations, which

will be detailed in the subsequent sections:

Oxidation to 3-(Methylsulfonyl)benzaldehyde: A pivotal transformation to access the

corresponding aldehyde, a crucial precursor for imine formation, Wittig reactions, and other

carbonyl chemistries.

Conversion to 3-(Methylsulfonyl)benzyl Halides: Transformation of the alcohol into a good

leaving group (e.g., -Cl, -Br) opens the door for a vast array of nucleophilic substitution

reactions, most notably the formation of ethers and the crucial Suzuki-Miyaura cross-

coupling reaction.

Etherification via Williamson Ether Synthesis: Direct formation of ethers from the alcohol,

providing a straightforward route to a diverse range of derivatives.

Application Note I: Oxidation to 3-
(Methylsulfonyl)benzaldehyde
The selective oxidation of primary alcohols to aldehydes is a cornerstone of organic synthesis.

For a substrate like 3-(Methylsulfonyl)benzyl alcohol, over-oxidation to the carboxylic acid is

a potential side reaction that must be carefully controlled. Several methods can be employed,

with the choice of oxidant and reaction conditions being critical for achieving high yields and

selectivity.

Protocol 1: Swern Oxidation
The Swern oxidation is a mild and highly efficient method for the oxidation of primary alcohols

to aldehydes, utilizing dimethyl sulfoxide (DMSO) activated by oxalyl chloride. The low reaction

temperatures minimize the risk of over-oxidation.

Reaction Scheme:
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3-(Methylsulfonyl)benzyl alcohol 3-(Methylsulfonyl)benzaldehydereagents

1. (COCl)₂, DMSO, CH₂Cl₂
2. Et₃N

3-(Methylsulfonyl)benzyl alcohol 3-(Methylsulfonyl)benzyl chloridereagents

SOCl₂, Pyridine (cat.), CH₂Cl₂

3-(Methylsulfonyl)benzyl chloride

3-(Methylsulfonyl)benzyl-ArAr-B(OH)₂

Pd(PPh₃)₄, K₂CO₃, Toluene/H₂O

3-(Methylsulfonyl)benzyl alcohol

3-(Methylsulfonyl)benzyl-O-RR-X

NaH, THF
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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